5-{3-[3-(4-methylphenoxy)propoxy]benzylidene}-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-5-[[3-[3-(4-methylphenoxy)propoxy]phenyl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H19NO3S2/c1-14-6-8-16(9-7-14)23-10-3-11-24-17-5-2-4-15(12-17)13-18-19(22)21-20(25)26-18/h2,4-9,12-13H,3,10-11H2,1H3,(H,21,22,25)/b18-13+
• InChI Key: LVTNFRBFFDRXAT-QGOAFFKASA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCOC2=CC=CC(=C2)C=C3C(=O)NC(=S)S3
• Isomeric SMILES: CC1=CC=C(C=C1)OCCCOC2=CC=CC(=C2)/C=C/3\C(=O)NC(=S)S3
• Molecular Formula: C20H19NO3S2
• Molecular Weight: 385.5 g/mol

Description

This compound belongs to a class of organic molecules known for their versatile chemical structures and potential for various applications. Thiazolidinones, in particular, exhibit a wide range of biological activities and are of significant interest in medicinal chemistry.

Synthesis Analysis

The synthesis of thiazolidinone derivatives often involves condensation reactions using microwave-assisted synthesis, which offers a convenient approach. For instance, derivatives similar to the compound have been synthesized from 2-aminophenol and rhodanine or thiazolidine-2,4-dione derivatives under microwave conditions, showing the efficiency of such methods in preparing these compounds (Zidar, Kladnik, & Kikelj, 2009).

Molecular Structure Analysis

Molecular structure analysis of thiazolidinone derivatives reveals significant insights into their chemical behavior. For example, studies involving X-ray diffraction, NMR, and computational methods have been used to ascertain the geometry, confirm the structure, and investigate the electronic properties of these molecules. One study focused on the crystal structure and Hirshfeld surface analysis to understand the intermolecular interactions and molecular stability (Khelloul et al., 2016).

Chemical Reactions and Properties

Thiazolidinone derivatives participate in a variety of chemical reactions, including cycloaddition and condensation, which can be influenced by the presence of nitrile oxides and other reactants. These reactions not only extend the utility of thiazolidinones but also allow for the modification of their chemical properties for specific applications (Kandeel & Youssef, 2001).

Physical Properties Analysis

The physical properties of thiazolidinone derivatives, such as solubility, melting point, and crystallinity, are crucial for their application in various fields. These properties are often determined through experimental methods, including crystallography and spectroscopy, providing essential data for the material's handling and formulation (Delgado et al., 2005).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and tautomerism, play a significant role in the biological activity and potential therapeutic use of thiazolidinone derivatives. Studies focusing on these aspects help in understanding the mechanisms of action and optimizing the compounds for better efficacy and safety (Levshin et al., 1983).

Scientific Research Applications

Dual Inhibitors of Enzymes

Thiazolidinones have been synthesized and evaluated as dual inhibitors of 5-lipoxygenase and cyclooxygenase, exhibiting anti-inflammatory activity. Such compounds show promise in the development of anti-inflammatory drugs with dual mechanisms of action, enhancing therapeutic efficacy (Unangst et al., 1994).

Calcium Antagonists with Antioxidant Activity

Thiazolidinone derivatives have been identified as novel types of Ca(2+) antagonists that possess both Ca(2+) overload inhibition and antioxidant activity. This dual functionality is significant for cardiovascular research, indicating the potential for these compounds to be developed into treatments for diseases associated with Ca(2+) dysregulation and oxidative stress (Kato et al., 1999).

Synthesis of Heterocycles

Research on thiazolidin-4-ones has led to the synthesis of new 2-aryl-3-(benzo[d][1,3]dioxol-5-yl)thiazolidin-4-ones, demonstrating the chemical versatility of thiazolidinone derivatives for creating potential biological compounds. These novel heterocycles highlight the role of thiazolidinones in synthesizing new compounds with possible biological applications (Masteloto et al., 2015).

Antifungal Agents

Mycosidine congeners, derived from thiazolidine, have shown high antifungal activity, suggesting thiazolidinones as a promising scaffold for developing new antifungal drugs. These findings underscore the importance of thiazolidinones in the discovery of novel antifungal agents with potential unique mechanisms of action (Levshin et al., 2022).